N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide

• IUPAC Name: N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C16H16F3N3O2/c1-11-9-13(16(17,18)19)22-14(21-11)7-8-20-15(23)10-24-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,20,23)
• InChI Key: HTFSMSJBIUUJDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CCNC(=O)COC2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C16H16F3N3O2
• Molecular Weight: 339.31 g/mol

Description

“N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide” is a chemical compound that belongs to the class of pyrimidines. Pyrimidines have been used as suitable starting materials for the synthesis of novel scaffolds that are parent to DNA bases and derivatives, thus targeting compounds with relevant biological and pharmacological properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel series of 2/6-aryl/heteroaryl substituted-N-(6-(trifluoromethyl)pyridin-2-yl)pyrimidin-4-amine analogues have been synthesized from dichloropyrimidines by an initial substitution followed by Suzuki coupling with boronic acids or esters.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, a linear protocol of alkylation, using a CCC-building block followed by [3 + 3]-type cyclocondensation with 2-methylisothiourea sulfate and a convergent protocol based on direct alkylation, using 4-(iodomethyl)-2-(methylthio)-6-(trihalomethyl)pyrimidines.

Scientific Research Applications

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide has been studied extensively for its potential therapeutic applications. It has been evaluated for its ability to act as an anti-inflammatory, anti-bacterial, and anti-fungal agent. This compound has also been studied for its potential use as an anti-cancer agent. In addition, this compound has been evaluated for its ability to inhibit the growth of various types of cancer cells.

Mechanism of Action

Target of Action

It is common for pyrimidine derivatives to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

Pyrimidine derivatives often interact with their targets by binding to active sites or allosteric sites, which can inhibit or modulate the activity of the target .

Biochemical Pathways

Pyrimidine derivatives are known to be involved in a wide range of biological processes, including cell signaling, dna synthesis, and enzymatic reactions .

Pharmacokinetics

The compound’s physical and chemical properties, such as its molecular weight and logp value, can provide some insights into its potential pharmacokinetic behavior .

Result of Action

Pyrimidine derivatives have been reported to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Advantages and Limitations for Lab Experiments

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it is relatively non-toxic and has a low potential for causing side effects. However, this compound has some limitations for use in laboratory experiments. For example, it is not very soluble in organic solvents, and it has a limited solubility in water.

Future Directions

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide has been studied extensively for its potential therapeutic applications, but there is still much to be learned about this compound. Future research should focus on further understanding the exact mechanism of action of this compound and its potential therapeutic applications. In addition, further research should focus on the development of more efficient synthesis methods for this compound, as well as the development of novel formulations for its delivery. Finally, further research should focus on the potential side effects of this compound and its potential interactions with other drugs.

Synthesis Methods

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-phenoxyacetamide is synthesized through a multi-step process that involves the reaction of 4-methyl-6-trifluoromethyl pyrimidine with ethyl 2-phenoxyacetate in the presence of a base catalyst. This reaction yields a mixture of this compound and its isomer, N-methyl-2-phenoxyacetamide. The mixture is then separated and purified by column chromatography to obtain pure this compound.